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Compound of Interest

Compound Name: 2-Chlorobenzaldehyde

Cat. No.: B119727 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive chemical compounds like 2-
Chlorobenzaldehyde. This guide provides immediate, essential safety protocols, operational

plans, and disposal information to foster a secure and efficient research environment.

Chemical Identifier and Physical Properties

Property Value References

CAS Number 89-98-5 [1][2][3][4]

Molecular Formula C7H5ClO [2][3]

Molecular Weight 140.57 g/mol [2][3]

Appearance Colorless to light yellow liquid [2][5]

Boiling Point 209 - 215 °C (408 - 419 °F) [2][4]

Melting Point 9 - 11 °C (48 - 52 °F) [4]

Flash Point 88 °C (190.4 °F) (Closed Cup) [2]

Density 1.248 g/cm³ at 25 °C [1][4]

Vapor Density 4.84 - 4.86 (air = 1) [1][6]

Hazard Identification and GHS Classification
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Hazard Class Category Hazard Statement

Flammable Liquids Category 4 Combustible liquid[3]

Skin Corrosion/Irritation Category 1B
Causes severe skin burns and

eye damage[3]

Serious Eye Damage/Eye

Irritation
Category 1

Causes serious eye damage[1]

[3]

Acute Toxicity, Oral Category 5 May be harmful if swallowed[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to ensure personal safety.

Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield (8-inch minimum).

[7]

Protects against splashes and

vapors that can cause severe

eye damage.[1][2]

Hand Protection

Chemical-resistant gloves.[2]

[8] Inspect gloves prior to use.

[7]

Prevents skin contact which

can cause severe burns.[1][3]

Skin and Body Protection

Lab coat, corrosion-proof

clothing, or a full suit for large

spills.[2][8]

Protects skin from accidental

contact and splashes.

Respiratory Protection

Use in a well-ventilated area.

[3] If ventilation is inadequate

or vapors/aerosols are

generated, use a

NIOSH/MSHA approved

respirator with an organic

vapor cartridge.[1][2][3]

Prevents inhalation of harmful

vapors which can cause

respiratory tract irritation.[7]

Operational Plan: Step-by-Step Handling Procedure
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This protocol outlines the safe handling of 2-Chlorobenzaldehyde in a laboratory setting.

Preparation:

Ensure a safety shower and eyewash station are readily accessible and operational.[2][3]

Work within a certified chemical fume hood to ensure adequate ventilation.[3]

Assemble all necessary equipment and reagents before handling the chemical.

Don the appropriate personal protective equipment as specified in the table above.

Handling:

Ground all equipment to prevent static discharge, as the material is combustible.[2]

Keep away from heat, open flames, and other sources of ignition.[2][3][8]

Avoid direct contact and inhalation of vapors.[2][7]

When transferring, pour slowly to minimize splashing. Use a funnel where appropriate.

Keep the container tightly closed when not in use.[2][7][8]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[4][6]

Clean the work area, decontaminating any surfaces that may have come into contact with

the chemical.

Remove and properly store or dispose of contaminated PPE.[7]

Emergency Procedures
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Situation Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do.[1][6][8] Seek immediate

medical attention from an ophthalmologist.[1][8]

Skin Contact

Immediately remove all contaminated clothing.

[1][6] Wash the affected area with large amounts

of water for at least 15 minutes.[8] Seek

immediate medical attention.[1][2]

Inhalation

Move the victim to fresh air.[1][8] If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[2]

Ingestion

Do NOT induce vomiting.[3][6][8] Rinse mouth

with water and give plenty of water to drink.[8]

Seek immediate medical attention.[1][8]

Spill

For small spills, absorb with an inert dry material

and place in a suitable container for disposal.[2]

For large spills, evacuate the area, eliminate

ignition sources, and contain the spill.[2][9] Use

a self-contained breathing apparatus and full

protective suit.[2]

Storage and Disposal Plan
Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, strong bases, and strong reducing agents.[3]

Keep containers tightly closed and protected from light and air.[3][9] May be stored under

nitrogen.[8]

Store in a designated corrosives area.[3]
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Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[5][7]

Do not mix with other waste.[4]

Contaminated packaging should be disposed of as unused product.[5][7]
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Workflow for Safe Handling of 2-Chlorobenzaldehyde

1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Waste Disposal

Don Appropriate PPE

Verify Fume Hood Operation

Check Safety Shower/Eyewash

Ground Equipment

Proceed to Handling

Transfer Chemical

Keep Container Closed

Decontaminate Work Area

Handling Complete

Wash Hands Thoroughly

Dispose of Contaminated PPE

Collect in Labeled Container

Generate Waste

Transport to Waste Area

Dispose via Approved Vendor

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b119727?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: This diagram outlines the procedural workflow for safely handling 2-
Chlorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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